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Compound of Interest

Compound Name: Isocalophyllic acid

Cat. No.: B1231181

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocalophyllic acid, a natural compound isolated from plants of the Calophyllum genus, has
garnered interest within the scientific community for its potential therapeutic applications. This
technical guide provides a comprehensive overview of the molecular formula and weight of
isocalophyllic acid, alongside a summary of its reported biological activities. While specific
mechanistic details and in-depth experimental protocols for isocalophyllic acid are not
extensively documented in publicly available literature, this document consolidates the existing
knowledge and draws parallels from closely related compounds to offer a foundational
understanding for research and development professionals.

Physicochemical Properties

A clear understanding of the fundamental physicochemical properties of a compound is
paramount for any research endeavor. The key identifiers for isocalophyllic acid are
summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1231181?utm_src=pdf-interest
https://www.benchchem.com/product/b1231181?utm_src=pdf-body
https://www.benchchem.com/product/b1231181?utm_src=pdf-body
https://www.benchchem.com/product/b1231181?utm_src=pdf-body
https://www.benchchem.com/product/b1231181?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Citation(s)
Molecular Formula C25H2406 [1112]
Molecular Weight 420.45 g/mol [1]

(2)-3-[(2R,3S)-5-hydroxy-
2,3,8,8-tetramethyl-4-oxo-2,3-

IUPAC Name ) [1][2]
dihydropyrano[2,3-h]chromen-

6-yl]-3-phenylprop-2-enoic acid

CAS Number 157810-76-9 [1]

Reported Biological Activities

Isocalophyllic acid has been reported to exhibit a range of biological activities, primarily in the
realms of antimicrobial and cytotoxic effects. It is often found in combination with calophyllic
acid, and studies on extracts from its source, Calophyllum inophyllum, have revealed a broad
spectrum of pharmacological properties, including anti-inflammatory and antioxidant activities.

Cytotoxic Activity

While specific studies detailing the cytotoxic mechanism of isocalophyllic acid are limited, it
has been identified as a cytotoxic agent. The general workflow for assessing the cytotoxic
potential of a natural compound like isocalophyllic acid is depicted below.
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Figure 1. A generalized workflow for determining the in vitro cytotoxicity of a compound.
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A common experimental protocol to determine the cytotoxicity of a natural compound involves

the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Experimental Protocol: MTT Assay for Cytotoxicity

Cell Seeding: Plate cancer cells in a 96-well plate at a predetermined density and allow them
to adhere overnight.

Compound Treatment: Treat the cells with various concentrations of isocalophyllic acid,
typically in a logarithmic dilution series. Include a vehicle control (e.g., DMSO) and a positive
control (a known cytotoxic drug).

Incubation: Incubate the treated cells for a specified period, commonly 24, 48, or 72 hours,
under standard cell culture conditions (37°C, 5% COx2).

MTT Addition: After the incubation period, add MTT solution to each well and incubate for an
additional 2-4 hours. During this time, viable cells with active mitochondrial dehydrogenases
will convert the soluble yellow MTT into insoluble purple formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to each well to
dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the resulting colored solution using a
microplate reader at a wavelength of approximately 570 nm.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the
vehicle control. The half-maximal inhibitory concentration (ICso) value, which is the
concentration of the compound that inhibits cell growth by 50%, can then be determined by
plotting a dose-response curve.

Antimicrobial Activity

Isocalophyllic acid has also been identified as an antimicrobial agent. The evaluation of

antimicrobial activity typically involves determining the minimum inhibitory concentration (MIC)

of the compound against various microbial strains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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